Aluminum sulfide (Al2S3)

Specification

• CAS No.: 1302-81-4
• Molecular Formula: Al2S3
• Molecular Weight: 150.2 g/mol
• IUPAC Name: dialuminum;trisulfide
• Standard InChI: InChI=1S/2Al.3S/q2*+3;3*-2
• Standard InChI Key: COOGPNLGKIHLSK-UHFFFAOYSA-N
• SMILES: [Al+3].[Al+3].[S-2].[S-2].[S-2]
• Canonical SMILES: [Al+3].[Al+3].[S-2].[S-2].[S-2]

Introduction

Chemical Structure and Polymorphism

Al₂S₃ exists in multiple crystalline forms, each with distinct symmetry and lattice arrangements. These polymorphs arise from variations in vacancy ordering within the sulfide anion framework. Key structural phases include:

Phase	Symmetry	Space Group	a (Å)	c (Å)	Density (g/cm³)
α	Hexagonal	P6₁	6.423	17.83	2.32
β	Hexagonal	P6₃mc	3.579	5.829	2.495
γ	Trigonal	–	6.47	17.26	2.36
δ	Tetragonal	I4₁/amd	7.026	29.819	2.71

The α-phase is the most stable at ambient conditions, while β and γ phases form upon annealing at elevated temperatures. The δ-phase emerges under high pressure (2–65 bar), featuring a tetragonal vacancy superlattice.

Synthesis and Preparation

Al₂S₃ is synthesized via exothermic reactions between aluminum metal and sulfur, or through alternative routes such as metal halide reduction.

Primary Method: Direct Reaction

The reaction of aluminum and sulfur powders under ignition yields Al₂S₃:

$$2\ \text{Al} + 3\ \text{S} \rightarrow \text{Al}_2\text{S}_3 \quad (\Delta H < 0,\ \text{highly exothermic})[1][2]$$

This method produces fused Al₂S₃, but precise temperature control is critical to avoid uncontrolled reactions.

Alternative Routes

A patent describes Al₂S₃ synthesis using aluminum chloride (AlCl₃) and lithium sulfide (Li₂S) at varying temperatures:

Conditions	Temperature (°C)	Time (h)	Product
Low-temperature	150	3	Al₂S₃ + LiCl byproduct
High-temperature	400	50	Pure Al₂S₃
Intermediate	300	100	Al₂S₃ with minor impurities

Ethanol washing removes LiCl, leaving Al₂S₃ powder.

Atomic Layer Deposition (ALD)

ALD using tris(dimethylamido)aluminum and H₂S produces amorphous AlSₓ thin films at 100–250°C. Growth rates decrease with temperature (0.45 Å/cycle at 100°C to 0.1 Å/cycle at 250°C), enabling precise film control for lithium-ion battery applications.

Physical and Thermochemical Properties

Al₂S₃ exhibits distinct physical characteristics and thermodynamic behavior:

Property	Value
Density	2.02 g/cm³
Melting Point	1,100°C
Boiling Point	1,500°C (sublimes)
Enthalpy of Formation	–724 kJ/mol
Standard Molar Entropy	116.9 J/mol·K
Gas Phase ΔfH°	238.49 kJ/mol

The compound hydrolyzes in water, releasing toxic hydrogen sulfide gas:

$$\text{Al}_2\text{S}_3 + 6\ \text{H}_2\text{O} \rightarrow 2\ \text{Al(OH)}_3 + 3\ \text{H}_2\text{S}\[8]$$

Chemical Reactivity and Applications

Reactivity

Al₂S₃ reacts with acids to generate H₂S and aluminum salts:

$$\text{Al}_2\text{S}_3 + 6\ \text{HCl} \rightarrow 2\ \text{AlCl}_3 + 3\ \text{H}_2\text{S}\$$

It is insoluble in organic solvents but dissolves in strong bases, forming sulfide ions.

Industrial and Research Applications

• Hydrogen Sulfide Production: Al₂S₃ is a precursor for H₂S, used in oil/gas exploration and chemical synthesis.

• Lithium-Sulfur Batteries: Al₂S₃ cathodes enhance ionic conductivity and cycle stability in solid-state batteries.

• Ethanethiol Synthesis: Al₂S₃ facilitates the production of ethanethiol, a corrosion inhibitor.

Hazard	Details
Toxicity	Acute inhalation causes nervous system damage; chronic exposure leads to blood disorders
Environmental Impact	Releases H₂S, a toxic gas with flammability (4–46% in air)
Handling Precautions	Store in dry, inert atmospheres; avoid moisture contact

Market Trends and Future Directions

The aluminum sulfide market is driven by demand in water treatment, paper/pulp industries, and energy storage. Challenges include raw material volatility and supply chain disruptions post-COVID-19. Research focuses on optimizing ALD processes for battery materials and exploring new polymorphs for tailored properties.